Cas no 22569-47-7 (bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium)

• Product Name: bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium
• CAS No: 22569-47-7
• MF: C₁₆H₃₀O₇Zr₂
• MW: 516.853204250336
• CID: 1413595
• PubChem ID: 89756
• Update Time: 2025-04-20

bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium Chemical and Physical Properties

Names and Identifiers

• Bis(2-ethylhexanoato-O)-mu-oxodioxodizirconium
• 2-ethylhexanoate
• oxozirconium
• oxygen(-2) anion
• bis(2-ethylhexanoato-O)-&#x3BC
• -oxodioxodizirconium
• 22569-47-7
• EINECS 245-089-9
• bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium

• Inchi： 1S/2C8H16O2.3O.2Zr/c2*1-3-5-6-7(4-2)8(9)10;;;;;/h2*7H,3-6H2,1-2H3,(H,9,10);;;;;/q;;;;-2;2*+2/p-2
• InChI Key： BNHRTZZCRIUWLK-UHFFFAOYSA-L
• SMILES： [Zr+2]=O.[Zr+2]=O.[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O.[O-2]

Computed Properties

• Exact Mass: 514.008551g/mol
• Monoisotopic Mass: 514.008551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 95.9
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų